Cas no 604-34-2 (cholesteryl arachidonate)

Cholesteryl arachidonate is a cholesterol ester formed by the conjugation of cholesterol with arachidonic acid, a polyunsaturated omega-6 fatty acid. This lipid compound plays a significant role in cellular membrane structure and function, as well as in lipid metabolism and signaling pathways. Its incorporation into lipoproteins and lipid droplets makes it relevant in studies of atherosclerosis, inflammation, and lipid storage disorders. Cholesteryl arachidonate is also utilized in biochemical research as a substrate for investigating enzymatic activity, particularly in studies involving phospholipases and cholesterol esterases. Its high purity and stability make it suitable for analytical standards and in vitro assays.

cholesteryl arachidonate structure

Product Name:cholesteryl arachidonate

CAS No:604-34-2

MF:C₄₇H₇₆O₂

MW:673.10515499115

CID:952075

PubChem ID:24893099

Update Time:2025-05-23

cholesteryl arachidonate Chemical and Physical Properties

Names and Identifiers

- cholesteryl arachidonate
- ARACHIDONIC ACID CHOLESTERYL ESTER
- 3β-Hydroxy-5-cholestene 3-arachidonate
- 5-Cholesten-3β-ol 3-arachidonate
- Cholesteryl eicosatetraenoate
- CS-0062307
- cholest-5-en-3beta-yl (5Z,8Z,11Z,14Z-icosatetraenoate)
- DTXSID701313431
- AS-83106
- Q27156282
- (1R,3aS,3bS,7S,9aR,9bS,11aR)-9a,11a-dimethyl-1-[(2R)-6-methylheptan-2-yl]-1H,2H,3H,3aH,3bH,4H,6H,7H,8H,9H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-7-yl (5Z,8Z,11Z,14Z)-icosa-5,8,11,14-tetraenoate
- 3beta-Hydroxy-5-cholestene 3-arachidonate
- (3beta)-cholest-5-en-3-yl (5Z,8Z,11Z,14Z)-icosa-5,8,11,14-tetraenoate
- CE(20:4)
- Cholest-5-en-3-ol (3beta)-, (5Z,8Z,11Z,14Z)-5,8,11,14-eicosatetraenoate
- Cholest-5-en-3-ol (3beta)-, 5,8,11,14-eicosatetraenoate, (all-Z)-
- 20:4 Cholesteryl ester
- Arachidonic acid, cholesteryl ester
- 604-34-2
- Cholesterol 5Z,8Z,11Z,14Z-eicosatetraenoic acid ester
- [(3S,8S,9S,10R,13R,14S,17R)-17-[(1R)-1,5-dimethylhexyl]-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] (5Z,8Z,11Z,14Z)-icosa-5,8,11,14-tetraenoate
- USB7VS82GH
- Cholesterol 5Z,8Z,11Z,14Z-eicosatetraenoic Acid Ester; Arachidonic Acid Cholesteryl Ester; (all-Z)-3-[(5Z,8Z,11Z,14Z)-5,8,11,14-eicosatetraenoate] (3beta)-Cholest-5-en-3-ol
- CE(20:4(5Z,8Z,11Z,14Z))
- Cholest-5-en-3-ol (3beta)-, 3-[(5Z,8Z,11Z,14Z)-5,8,11,14-eicosatetraenoate]
- [(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] (5Z,8Z,11Z,14Z)-icosa-5,8,11,14-tetraenoate
- AKOS040732814
- LMST01020014
- cholesteryl (5Z,8Z,11Z,14Z-eicosatetraenoate)
- CHEBI:82751
- HY-113369
- cholest-5-en-3beta-yl (5Z,8Z,11Z,14Z-eicosatetraenoate)
- Cholesterol arachidonate
- MDL： MFCD00056441
- Inchi： 1S/C47H76O2/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-27-45(48)49-40-32-34-46(5)39(36-40)28-29-41-43-31-30-42(38(4)26-24-25-37(2)3)47(43,6)35-33-44(41)46/h11-12,14-15,17-18,20-21,28,37-38,40-44H,7-10,13,16,19,22-27,29-36H2,1-6H3/b12-11-,15-14-,18-17-,21-20-/t38-,40+,41+,42-,43+,44+,46+,47-/m1/s1
- InChI Key： IMXSFYNMSOULQS-BEDFLICRSA-N
- SMILES： O(C(CCC/C=C\C/C=C\C/C=C\C/C=C\CCCCC)=O)[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]21

Computed Properties

Exact Mass: 672.58500
Monoisotopic Mass: 672.58453166g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 49
Rotatable Bond Count: 21
Complexity: 1140
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 7
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 4
Undefined Bond Stereocenter Count: 0
XLogP3: 15.6
Topological Polar Surface Area: 26.3Å²

Experimental Properties

Density: 1.0±0.1 g/cm3
Melting Point: N/A
Boiling Point: 697.9±54.0 °C at 760 mmHg
Flash Point: 376.9±18.8 °C
PSA: 26.30000
LogP: 14.08530
Vapor Pressure: 0.0±2.2 mmHg at 25°C

cholesteryl arachidonate Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Safety Instruction： H303+H313+H333
Storage Condition：−20°C

cholesteryl arachidonate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
ChemScence	CS-0062307-1mg	Cholesteryl arachidonate	604-34-2	>99.0%	1mg	$80.0	2022-04-27
TRC	C432583-5mg	Cholesteryl Arachidonate	604-34-2		5mg	$ 59.00	2023-09-08
TRC	C432583-10mg	Cholesteryl Arachidonate	604-34-2		10mg	$ 98.00	2023-09-08
TRC	C432583-25mg	Cholesteryl Arachidonate	604-34-2		25mg	$ 178.00	2023-09-08
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	C8753-10MG	Cholesteryl arachidonate	604-34-2	≥95% (HPLC; detection at 205 nm), viscous liquid	10MG	1658.16	2021-05-14
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	C8753-25MG	Cholesteryl arachidonate	604-34-2	≥95% (HPLC; detection at 205 nm), viscous liquid	25MG	3582.44	2021-05-14
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	C911433-1mg	Cholesteryl Arachidonate	604-34-2	98%	1mg	￥1,022.40	2022-09-02
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci70752-5mg	Cholesteryl Arachidonate	604-34-2	98%	5mg	￥725.00	2022-04-26
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci70752-10mg	Cholesteryl Arachidonate	604-34-2	98%	10mg	￥1213.00	2022-04-26
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci70752-25mg	Cholesteryl Arachidonate	604-34-2	98%	25mg	￥2448.00	2022-04-26

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